Cas no 2248258-11-7 (Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate)

• Product Name: Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate
• CAS No: 2248258-11-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6075714
• PubChem ID: 138046144
• Update Time: 2025-07-21

Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Z3326626828
• tert-butyl N-{7-oxa-1-azaspiro[4.5]decan-3-yl}carbamate
• 2248258-11-7
• EN300-6496564
• Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate

• Inchi： 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-10-7-13(14-8-10)5-4-6-17-9-13/h10,14H,4-9H2,1-3H3,(H,15,16)
• InChI Key： UQLZRGZGQKILRK-UHFFFAOYSA-N
• SMILES： O1CCCC2(C1)CC(CN2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.6Ų

Additional information on Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate

Introduction to Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate (CAS No. 2248258-11-7)

Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate, with the CAS number 2248258-11-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their unique structural and functional properties, making it a subject of intense study in medicinal chemistry. The presence of a spirocyclic structure, combined with a carbamate functional group, contributes to its distinct chemical behavior and potential applications in drug design.

The molecular structure of Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate features a spirocyclic core, which is a key feature that distinguishes it from other similar compounds. The spirocyclic framework consists of two rings that are connected at a single atom, providing a rigid and stable scaffold. This structural motif is known to enhance the metabolic stability and binding affinity of molecules, making it an attractive feature for pharmaceutical applications.

The carbamate group attached to the spirocyclic structure further enhances the compound's potential as a pharmacophore. Carbamate groups are commonly found in active pharmaceutical ingredients (APIs) due to their ability to form hydrogen bonds and interact with biological targets. In Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate, the carbamate moiety is linked to a tert-butyl group, which provides additional steric hindrance and improves solubility characteristics.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. These molecules often exhibit enhanced bioavailability and reduced susceptibility to metabolic degradation, making them promising candidates for therapeutic applications. The spirocyclic core in Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate has been investigated for its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most intriguing aspects of this compound is its potential application in the development of novel therapeutic agents. Researchers have been exploring its efficacy in several preclinical models, particularly in the context of neurological disorders and inflammatory conditions. The unique structural features of Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-yl)carbamate suggest that it may interact with multiple targets simultaneously, providing a multifaceted approach to drug design.

The synthesis of Tert-butyl N-(9-oxa-1-azaspiro[4.5]decan-3-y)carbamate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the formation of the spirocyclic core, followed by functionalization with the carbamate group. Advanced synthetic techniques, such as transition metal-catalyzed reactions and organometallic chemistry, are often employed to achieve high yields and purity.

In terms of pharmacological activity, Tert-butyl N-(9-oxa -1 -azaspiro[4 .5 ]dec an -3 -y l ) carb am ate has shown promise in preliminary studies. Its ability to interact with biological targets suggests that it may have therapeutic potential in areas such as pain management and neuroprotection. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacokinetic properties.

The development of new drugs relies heavily on the availability of high-quality starting materials and intermediates. Tert-butyl N-(9-oxa -1 -azaspiro [4 .5 ]dec an -3 -y l ) carb am ate serves as an important building block in synthetic chemistry, enabling researchers to construct more complex molecules with tailored properties. Its versatility makes it a valuable asset in both academic and industrial settings.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in precise ways. Tert-butyl N-(9-oxa -1 -azaspiro [4 .5 ]dec an -3 -y l ) carb am ate exemplifies this trend by combining structural innovation with functional diversity. Its continued study promises to yield new insights into drug design principles and potentially lead to breakthroughs in therapeutic intervention.